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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408

An In-depth Technical Guide: Environmental Fate and Degradation of Propoxycarbazone
Sodium

Introduction

Propoxycarbazone sodium is a post-emergence sulfonylurea herbicide used for the control of
various grass and broadleaf weeds in wheat and triticale crops.[1][2][3] Its herbicidal activity
stems from the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for plant
amino acid synthesis.[1][2][3] Understanding the environmental fate and degradation of this
active ingredient is paramount for assessing its potential environmental impact, including its
persistence in soil and water, mobility, and the nature of its degradation products. This guide
provides a comprehensive overview of the environmental behavior of propoxycarbazone
sodium, tailored for researchers and environmental scientists.

Physicochemical Properties

The environmental behavior of a pesticide is largely governed by its physicochemical
properties. Propoxycarbazone sodium is highly soluble in water and mobile in soils, indicating
a potential to leach into groundwater.[1] However, its actual field behavior can be complex. Key
properties are summarized in the table below.
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Property

Value

Reference

Water Solubility

High

~INVALID-LINK--[1]

Vapor Pressure

Low (volatilization not

expected to be significant)

~-INVALID-LINK--[2]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)

68 - 538 (indicates high to low
mobility)

~-INVALID-LINK--[4]

Persistence in Soil

Not persistent

~-INVALID-LINK--[1]

Persistence in Aquatic

Systems

Persistent

~INVALID-LINK--[1]

Degradation in the Terrestrial Environment (Soil)

The degradation of propoxycarbazone sodium in soil is a critical aspect of its environmental

fate, primarily occurring through microbial metabolism and various abiotic processes.[2]

Soil Metabolism and Dissipation Rates

Field and laboratory studies have shown a range of dissipation times for propoxycarbazone

sodium, influenced by soil type, organic matter content, and microbial activity. The dissipation
in soil often follows non-linear kinetics, such as the First Order Multi-Compartment (FOMC)

model.[5]
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Soil Type / .
Study Type o Half-life (DT50) Reference
Conditions

Various (USA &

Field Dissipation 4 - 54 days --INVALID-LINK--[2]
Europe)

Field Study Loam Soil 31 days --INVALID-LINK--[5]

] Sandy Loam / Clay

Field Study 54 days --INVALID-LINK--[5]
Loam

Soil Metabolism (Lab) N/A 77 - 103 days --INVALID-LINK--[2]

Soil Metabolism (Lab)  German Soils 9 - 47 days --INVALID-LINK--[2]

Aerobic ) )
8 Soil Types (20°C) Median of 60 days --INVALID-LINK--[4]

Biodegradation

Soil Degradation Pathway and Metabolites

In soil, propoxycarbazone sodium degrades into several major metabolites. The primary
transformation products include:

Sulfonamide acid

Saccharin

4-hydroxysaccharin

N-desmethyl MKH 6561 (minor)[6]

2-hydroxypropoxy MKH 6561 (minor)[6]

With the exception of 4-hydroxysaccharin, these metabolites are generally of equal or greater
mobility than the parent compound.[2]
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Primary degradation pathways of propoxycarbazone sodium in soil.

Experimental Protocol: Aerobic Soil Metabolism Study

A standardized protocol, such as OECD Guideline 307, is typically followed for assessing
aerobic soil metabolism.

o Test Substance: Radiolabeled ([**C]) propoxycarbazone sodium is used to trace the parent
compound and its metabolites.

» Soil Selection: At least three different soil types are chosen, varying in texture, organic
carbon content, pH, and microbial biomass.

o Sample Preparation: Soil samples are passed through a 2 mm sieve and their moisture
content is adjusted to 40-60% of maximum water holding capacity.

o Application: The radiolabeled test substance is applied to the soil samples at a rate
representative of the intended agricultural use.

¢ Incubation: Samples are incubated in the dark at a constant temperature (e.g., 20°C) in a
flow-through system that traps CO:z and other volatile compounds.

o Sampling and Analysis: Duplicate samples are taken at various time intervals (e.g., 0, 1, 3, 7,
14, 30, 60, 90, 120 days). Soil is extracted using appropriate solvents (e.g.,
acetonitrile/water).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b136408?utm_src=pdf-body-img
https://www.benchchem.com/product/b136408?utm_src=pdf-body
https://www.benchchem.com/product/b136408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Quantification: Extracts are analyzed using High-Performance Liquid Chromatography
(HPLC) with a radioactivity detector to separate and quantify the parent compound and its
metabolites. Non-extractable residues are quantified by combustion analysis.

o Data Analysis: The dissipation rates (DTso and DToeo) for the parent compound are calculated
using appropriate kinetic models (e.qg., first-order or FOMC).

Experimental workflow for a soil metabolism study.

Degradation in the Aquatic Environment

In aquatic systems, the degradation of propoxycarbazone sodium is influenced by photolysis
and microbial activity, while hydrolysis is generally a slow process.[2]

Hydrolysis and Photolysis

Propoxycarbazone sodium is stable to hydrolysis at environmentally relevant pH levels.[4]
However, photodegradation plays a more significant role in its dissipation in water.[5] Studies
have also demonstrated that Advanced Oxidation Processes (AOPs) can dramatically
accelerate its degradation.

] Pseudo-first
Degradation

Conditions Half-life (DT50) order rate Reference
Process
constant (k)
Aqueous pH 7 water, 40°N --INVALID-LINK--
] ) 37 - 94 days -
Photolysis latitude [2]
) --INVALID-LINK--
Ozone (O3) Aqueous solution - ~10-4s71 ]
) --INVALID-LINK--
O3/ UV Aqueous solution - ~10-3s71 ]
--INVALID-LINK--
Fenton Process 14 mM H20:2 5 seconds -

[7]

The Fenton process was identified as the most efficient method, achieving 90% conversion in
60 seconds under specific lab conditions.[5][7]
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Aquatic Degradation Pathway

In aqueous biodegradation studies, the major metabolite formed is propoxycarbazone-
carboxylic acid, which can be stable for extended periods.[4] Photodegradation in water can
lead to the formation of several transformation products through cleavage and isomerization.[5]
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Degradation pathways of propoxycarbazone sodium in water.

Experimental Protocol: Aqueous Photolysis Study

A typical agueous photolysis study follows guidelines like OECD 316.

» Test Solution: A sterile, buffered aqueous solution (e.g., pH 7) containing a known
concentration of radiolabeled propoxycarbazone sodium is prepared.

e Light Source: A light source that simulates the spectrum and intensity of natural sunlight is
used (e.g., a xenon arc lamp with appropriate filters).

o Experimental Setup: The test solution is placed in temperature-controlled quartz cells, which
are transparent to UV light. Dark controls, wrapped in aluminum foil, are run in parallel to
account for non-photolytic degradation.

« Irradiation: Samples are irradiated continuously, with the light intensity monitored.

o Sampling: Aliquots of the solution are taken from both irradiated and dark control samples at
specific time intervals.
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e Analysis: Samples are analyzed by HPLC with a radioactivity detector to determine the
concentration of the parent compound and any major photoproducts (>10% of applied
radioactivity).

o Calculation: The first-order rate constant and photolysis half-life are calculated for the
irradiated samples after correcting for any degradation observed in the dark controls. The
environmental half-life is then extrapolated based on season and latitude.

Summary of Ecotoxicological Profile

Propoxycarbazone sodium exhibits low toxicity to a wide range of non-target fauna. However,
consistent with its mode of action, it poses a risk to non-target plants.

Birds and Mammals: Practically non-toxic.[2]

Aquatic Organisms: Practically non-toxic to warm and cold water fish and daphnids.[2]

Bees and Earthworms: Low toxicity to honeybees[1] and moderately toxic to earthworms.[1]

Non-target Plants: Poses a risk to non-target terrestrial and aquatic plants through spray drift
and runoff.[2][8] It is highly toxic to duckweed, a vascular aquatic plant.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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